Cas no 16156-93-7 (1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole)

• Product Name: 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole
• CAS No: 16156-93-7
• MF: C₈H₁₂ClN₃O₃
• MW: 233.652180671692
• CID: 197968
• PubChem ID: 204323
• Update Time: 2025-07-02

1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[2-(2-chloroethoxy)ethyl]-2-methyl-5-nitro-
• 1-[2-(2-Chloroethoxy)ethyl]-2-methyl-5-nitro-1H-imidazole
• 1-[2-(2-chloroethoxy)ethyl]-2-methyl-5-nitroimidazole
• 1-((2-Chloroethoxy)ethyl)-2-methyl-5-nitroimidazole
• 1-[2-(2-chloro-ethoxy)-ethyl]-2-methyl-5-nitro-1H-imidazole
• 1-< 2-(2-Chlorathoxy)athyl> -2-methyl-5-nitroimidazol
• 1-< 2-(2-Chlorethoxy)ethyl> -2-methyl-5-nitroimidazol
• 1-< 2-(2-Chlor-ethyloxy)-ethyl> -2-methyl-5-nitro-imidazol
• 2-Methyl-5-nitro-1-< 2-(2-chlor-ethoxy)-ethyl> -imidazol
• AC1L4CCA
• BRN 0615607
• Imidazole, 1-((2-chloroethoxy)ethyl)-2-me
• LS-78273
• 16156-93-7
• starbld0005874
• 1-(2-(2-Chloroethoxy)ethyl)-2-methyl-5-nitro-1H-imidazole
• Imidazole, 1-((2-chloroethoxy)ethyl)-2-methyl-5-nitro-
• DTXSID90167196
• 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole

• Inchi： 1S/C8H12ClN3O3/c1-7-10-6-8(12(13)14)11(7)3-5-15-4-2-9/h6H,2-5H2,1H3
• InChI Key： YNVBDRPGHSFRGV-UHFFFAOYSA-N
• SMILES： ClCCOCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.05686
• Monoisotopic Mass: 233.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 416.8°Cat760mmHg
• Flash Point: 205.9°C
• Refractive Index: 1.569
• Solubility: Ethyl Acetate
• PSA: 70.19

1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole

Chemical Profile of 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole (CAS No. 16156-93-7)

1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole, identified by its CAS number 16156-93-7, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the imidazole class, which is well-documented for its broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development. The presence of functional groups such as the nitro group and the chloroethoxy moiety contributes to its reactivity and potential utility in synthetic chemistry and pharmacological applications.

The nitro group at the 5-position of the imidazole ring is a key feature that influences the electronic properties and reactivity of the molecule. Nitro-substituted imidazoles have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. Recent research has highlighted the significance of nitro-containing heterocycles in developing novel therapeutic agents, particularly in the treatment of inflammatory diseases and microbial infections. The electron-withdrawing nature of the nitro group enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The chloroethoxy substituent at the 1-position introduces an additional layer of complexity to the molecule, enabling diverse chemical transformations and functionalization. This group is commonly employed in medicinal chemistry to enhance solubility, improve bioavailability, and facilitate further derivatization. Studies have demonstrated that chloroethoxy-substituted compounds exhibit enhanced binding affinity to certain protein targets, which can be leveraged to develop more effective pharmaceuticals. The combination of these functional groups in 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole suggests a multifaceted potential for therapeutic applications.

In recent years, there has been a growing interest in exploring novel imidazole derivatives for their pharmacological properties. The 1H-imidazole core is known for its stability and versatility in drug design, allowing for modifications that can fine-tune biological activity. Researchers have reported that modifications at specific positions on the imidazole ring can significantly alter the pharmacokinetic profile of compounds, leading to improved efficacy and reduced side effects. The presence of both the methyl group at the 2-position and the nitro group at the 5-position in this compound suggests a balanced distribution of functional density, which may contribute to its potential as a lead compound.

One of the most compelling aspects of 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole is its potential as a building block for more complex molecules. The structural features of this compound make it amenable to further chemical modifications, allowing chemists to explore new derivatives with tailored properties. For instance, selective reduction or substitution of the nitro group could yield new analogs with different biological activities. Similarly, modifications to the chloroethoxy moiety could enhance metabolic stability or target specificity. These possibilities underscore the importance of this compound in ongoing drug discovery efforts.

The synthesis of 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the preparation of key intermediates such as 2-chloroethanol and appropriately substituted imidazoles. These intermediates are then coupled through nucleophilic substitution or other reaction mechanisms to form the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for translating laboratory discoveries into clinical applications.

From a pharmacological perspective, 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have revealed interactions with various biological targets, including enzymes and receptors involved in disease pathways. For example, studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress, making it a candidate for treating conditions such as arthritis or neurodegenerative diseases. Additionally, its ability to cross cell membranes may enhance its bioavailability, improving therapeutic outcomes.

The structural diversity offered by this compound also makes it an attractive candidate for structure-based drug design (SBDD). By leveraging computational methods and high-throughput screening techniques, researchers can identify optimal analogs with enhanced potency and selectivity. The combination of experimental data with computational modeling provides a powerful approach to optimizing drug candidates like 1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole for clinical development.

In conclusion,1-2-(2-Chloroethoxy)ethyl-2-methyl-5-nitro-1H-imidazole (CAS No. 16156-93-7) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The presence of key functional groups such as the nitro group,chloroethoxy moiety, and methyl substituent contributes to its versatility as a scaffold for drug discovery. Ongoing research continues to explore its pharmacological properties and synthetic possibilities, positioning it as a promising candidate for future therapeutic development.